N-(4-methyl-2-oxo-2H-chromen-7-yl)-1-indolinecarbothioamide

• IUPAC Name: N-(4-methyl-2-oxochromen-7-yl)-2,3-dihydroindole-1-carbothioamide
• InChI: InChI=1S/C19H16N2O2S/c1-12-10-18(22)23-17-11-14(6-7-15(12)17)20-19(24)21-9-8-13-4-2-3-5-16(13)21/h2-7,10-11H,8-9H2,1H3,(H,20,24)
• InChI Key: ROCMXCPYPLMVPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)NC(=S)N3CCC4=CC=CC=C43
• Molecular Formula: C19H16N2O2S
• Molecular Weight: 336.4 g/mol

Description

N-(4-methyl-2-oxo-2H-chromen-7-yl)-1-indolinecarbothioamide, also known as MIID, is a synthetic compound that has been widely studied for its potential therapeutic applications. MIID belongs to the class of coumarin derivatives, which are known for their diverse pharmacological activities.

Mechanism of Action

The exact mechanism of action of N-(4-methyl-2-oxo-2H-chromen-7-yl)-1-indolinecarbothioamide is not fully understood. However, it is believed that the compound exerts its pharmacological effects through the inhibition of various enzymes and signaling pathways involved in the inflammatory response. N-(4-methyl-2-oxo-2H-chromen-7-yl)-1-indolinecarbothioamide has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce the expression of adhesion molecules involved in leukocyte recruitment.
Biochemical and Physiological Effects:
N-(4-methyl-2-oxo-2H-chromen-7-yl)-1-indolinecarbothioamide has been shown to possess various biochemical and physiological effects. The compound has been found to reduce the production of reactive oxygen species (ROS) and to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase. N-(4-methyl-2-oxo-2H-chromen-7-yl)-1-indolinecarbothioamide has also been shown to reduce the levels of lipid peroxidation, which is a marker of oxidative stress.

Advantages and Limitations for Lab Experiments

N-(4-methyl-2-oxo-2H-chromen-7-yl)-1-indolinecarbothioamide has several advantages for lab experiments. The compound is relatively easy to synthesize and has been shown to possess diverse pharmacological activities, which makes it a promising candidate for drug development. However, N-(4-methyl-2-oxo-2H-chromen-7-yl)-1-indolinecarbothioamide has some limitations as well. The compound has low solubility in water, which makes it difficult to use in certain assays. N-(4-methyl-2-oxo-2H-chromen-7-yl)-1-indolinecarbothioamide also has poor bioavailability, which may limit its effectiveness as a therapeutic agent.

Future Directions

There are several future directions for research on N-(4-methyl-2-oxo-2H-chromen-7-yl)-1-indolinecarbothioamide. One potential area of study is the development of N-(4-methyl-2-oxo-2H-chromen-7-yl)-1-indolinecarbothioamide-based drugs for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another area of research is the investigation of the anti-tumor properties of N-(4-methyl-2-oxo-2H-chromen-7-yl)-1-indolinecarbothioamide and its potential use in cancer therapy. Additionally, further studies are needed to elucidate the exact mechanism of action of N-(4-methyl-2-oxo-2H-chromen-7-yl)-1-indolinecarbothioamide and to optimize its pharmacokinetic properties.

Scientific Research Applications

N-(4-methyl-2-oxo-2H-chromen-7-yl)-1-indolinecarbothioamide has been studied extensively for its potential therapeutic applications in various diseases. The compound has been shown to possess anti-inflammatory, anti-tumor, anti-microbial, and anti-viral properties. N-(4-methyl-2-oxo-2H-chromen-7-yl)-1-indolinecarbothioamide has also been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and lipoxygenase, which are involved in the inflammatory response.